2-(fluoromethyl)-3-(phytyl)-1,4-naphthoquione 2,3-epoxide
2-(fluoromethyl)-3-(phytyl)-1,4-naphthoquione 2,3-epoxide
Brand Name:
Vulcanchem
CAS No.:
122408-83-7
VCID:
VC0053030
InChI:
InChI=1S/C31H45FO3/c1-22(2)11-8-12-23(3)13-9-14-24(4)15-10-16-25(5)19-20-30-28(33)26-17-6-7-18-27(26)29(34)31(30,21-32)35-30/h6-7,17-19,22-24H,8-16,20-21H2,1-5H3/b25-19+
SMILES:
CC(C)CCCC(C)CCCC(C)CCCC(=CCC12C(=O)C3=CC=CC=C3C(=O)C1(O2)CF)C
Molecular Formula:
C31H45FO3
Molecular Weight:
484.7 g/mol
2-(fluoromethyl)-3-(phytyl)-1,4-naphthoquione 2,3-epoxide
CAS No.: 122408-83-7
Main Products
VCID: VC0053030
Molecular Formula: C31H45FO3
Molecular Weight: 484.7 g/mol
| CAS No. | 122408-83-7 |
|---|---|
| Product Name | 2-(fluoromethyl)-3-(phytyl)-1,4-naphthoquione 2,3-epoxide |
| Molecular Formula | C31H45FO3 |
| Molecular Weight | 484.7 g/mol |
| IUPAC Name | 1a-(fluoromethyl)-7a-[(E)-3,7,11,15-tetramethylhexadec-2-enyl]naphtho[2,3-b]oxirene-2,7-dione |
| Standard InChI | InChI=1S/C31H45FO3/c1-22(2)11-8-12-23(3)13-9-14-24(4)15-10-16-25(5)19-20-30-28(33)26-17-6-7-18-27(26)29(34)31(30,21-32)35-30/h6-7,17-19,22-24H,8-16,20-21H2,1-5H3/b25-19+ |
| Standard InChIKey | IOBYLHHKZAVEDW-NCELDCMTSA-N |
| Isomeric SMILES | CC(C)CCCC(C)CCCC(C)CCC/C(=C/CC12C(=O)C3=CC=CC=C3C(=O)C1(O2)CF)/C |
| SMILES | CC(C)CCCC(C)CCCC(C)CCCC(=CCC12C(=O)C3=CC=CC=C3C(=O)C1(O2)CF)C |
| Canonical SMILES | CC(C)CCCC(C)CCCC(C)CCCC(=CCC12C(=O)C3=CC=CC=C3C(=O)C1(O2)CF)C |
| Synonyms | 2-(fluoromethyl)-3-(phytyl)-1,4-naphthoquione 2,3-epoxide 2-FMPNQE |
| PubChem Compound | 6439120 |
| Last Modified | Nov 11 2021 |
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